N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide

• IUPAC Name: 2-oxo-2-piperidin-1-yl-N-[(E)-(4-propan-2-yloxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C17H23N3O3/c1-13(2)23-15-8-6-14(7-9-15)12-18-19-16(21)17(22)20-10-4-3-5-11-20/h6-9,12-13H,3-5,10-11H2,1-2H3,(H,19,21)/b18-12+
• InChI Key: YQOCJFFRFQZRBJ-LDADJPATSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C=NNC(=O)C(=O)N2CCCCC2
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C=N/NC(=O)C(=O)N2CCCCC2
• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol

Description

N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide, also known as IPH or Piperazine derivative, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. IPH is a hydrazide derivative that exhibits a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

Mechanism of Action

The mechanism of action of N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide is not fully understood. However, it has been reported to act as a potent inhibitor of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that are involved in inflammation and pain. N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide has also been reported to modulate the levels of various neurotransmitters, including dopamine, serotonin, and acetylcholine, which are involved in the pathogenesis of various neurological disorders.
Biochemical and Physiological Effects
N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β), in animal models of inflammation. N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide has also been reported to reduce the levels of oxidative stress markers, including malondialdehyde (MDA) and nitric oxide (NO), in animal models of oxidative stress. Moreover, N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide has several advantages as a research tool. It is relatively easy to synthesize and purify, and it exhibits a wide range of biological activities. However, N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide also has some limitations. It is relatively unstable and prone to degradation, which can affect the reproducibility of experimental results. Moreover, the mechanism of action of N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide is not fully understood, which can limit its use as a research tool.

Future Directions

There are several future directions for research on N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide. First, further studies are needed to elucidate the mechanism of action of N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide. Second, studies are needed to investigate the potential use of N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Third, studies are needed to investigate the potential use of N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide as a precursor for the synthesis of various derivatives with improved biological activities. Fourth, studies are needed to investigate the pharmacokinetics and pharmacodynamics of N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide in animal models and humans. Finally, studies are needed to investigate the potential use of N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide in combination with other drugs for the treatment of various diseases.

Scientific Research Applications

N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide has been extensively studied for its potential therapeutic applications in various diseases. It has been reported to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Moreover, N'-(4-isopropoxybenzylidene)-2-oxo-2-(1-piperidinyl)acetohydrazide has been used as a precursor for the synthesis of various derivatives with improved biological activities.